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Compound of Interest

Compound Name: L-Glutamine

Cat. No.: B1678982

Application Note & Protocol

Introduction

L-glutamine, an essential amino acid, is a critical component of cell culture media, serving as
a primary energy source and participating in the synthesis of proteins and nucleic acids.[1][2]
Due to its instability in liquid media, where it can degrade into byproducts toxic to cells like
ammonia, L-glutamine is typically prepared as a concentrated stock solution, stored frozen,
and added to the culture medium immediately before use.[1][2] This document provides a
detailed protocol for the preparation of a 200 mM L-glutamine stock solution, a concentration
widely used in cell culture applications.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the preparation and storage of
L-glutamine stock solutions.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1678982?utm_src=pdf-interest
https://www.benchchem.com/product/b1678982?utm_src=pdf-body
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.thermofisher.com/blog/life-in-the-lab/the-essential-guide-to-glutamine-in-cell-culture/
https://www.benchchem.com/product/b1678982?utm_src=pdf-body
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://www.thermofisher.com/blog/life-in-the-lab/the-essential-guide-to-glutamine-in-cell-culture/
https://www.benchchem.com/product/b1678982?utm_src=pdf-body
https://www.benchchem.com/pdf/Step_by_Step_Guide_to_Preparing_L_Glutamine_Stock_Solutions_for_Biological_Research.pdf
https://shop.sartorius.com/us/p/l-glutamine-solution-200-mm/Glutamine-Solution
https://www.benchchem.com/product/b1678982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Value

Notes

Molecular Weight

146.14 g/mol

Solubility in Water

36 mg/mL at 25°C

Can be increased with

temperature.[1][4]

Recommended Solvents

Cell culture grade water,
0.85% Saline

[1]14]

Common Stock Concentration

200 mM (29.23 mg/mL)

A convenient concentration for

easy dilution.[1]

Varies depending on the cell

Typical Working Concentration 2 -8 mM ) )
line and medium.[1][5]
L-glutamine powder is stable
Storage of Powder 15-30°C
at room temperature.[1][6]
) Stable for several months
Storage of Stock Solution -20°C

when frozen.[1][5]

Sterilization Method

Sterile filtration (0.22 pm filter)

Do not autoclave, as heat

degrades L-glutamine.[1][4]

Experimental Protocol

This protocol describes the preparation of 100 mL of a 200 mM L-glutamine stock solution.

Materials:

Sterile magnetic stir bar

L-Glutamine powder (cell culture grade)
Cell culture grade water or 0.85% saline solution

Sterile beaker or flask (250 mL)

Sterile 100 mL graduated cylinder or volumetric flask
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» Sterile 0.22 pm syringe filter

o Sterile syringe (e.g., 50 mL or 100 mL)

« Sterile conical tubes or cryovials for aliquoting
Procedure:

» Preparation of Workspace: All steps must be performed in a sterile environment, such as a
laminar flow hood, to maintain the sterility of the stock solution.[1]

e Weighing L-Glutamine: Using an analytical balance, accurately weigh 2.923 g of L-
glutamine powder.[1]

 Dissolving L-Glutamine:

o Pour approximately 90 mL of cell culture grade water or 0.85% saline into the sterile
beaker or flask containing a sterile magnetic stir bar.[1][4]

o Slowly add the weighed L-glutamine powder to the solvent while stirring.[1]

o Continue to stir until the L-glutamine is completely dissolved. The resulting solution
should be clear and colorless.[1]

e Adjusting the Final Volume:

o Carefully transfer the dissolved L-glutamine solution to a 100 mL sterile graduated
cylinder or volumetric flask.[1][4]

o Add cell culture grade water or 0.85% saline to bring the final volume to 100 mL.[1][4]

« Sterile Filtration:
o Crucially, do not autoclave the L-glutamine solution as heat will cause it to degrade.[1][4]
o Draw the L-glutamine solution into a sterile syringe.

o Attach a sterile 0.22 um syringe filter to the syringe.[1][4]
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o Filter the solution into a sterile container, such as a 150 mL sterile conical tube.[1]

» Aliquoting and Storage:

o Dispense the sterile 200 mM L-glutamine stock solution into smaller, sterile, and clearly
labeled aliquots (e.g., 5 or 10 mL cryovials or conical tubes).[1] This prevents repeated
freeze-thaw cycles which can lead to a loss of activity.[7]

o Store the aliquots at -20°C.[1][5] The frozen solution is stable for several months.[1][4]

Workflow Diagram

Preparation Sterilization & Storage

Weigh 2.923g Dissolve in ~90mL Adjust Volume Sterile Filter Aliquot into Store at -20°C
L-Glutamine Powder Solvent to 100mL (0.22 pm) Sterile Tubes

Click to download full resolution via product page

Caption: Workflow for preparing a 200 mM L-glutamine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of L-Glutamine Stock Solution (200 mM) for
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678982#preparing-l-glutamine-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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